Vanillylmandelic Acid-d3 Ethyl Ester
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Vanillylmandelic Acid-d3 Ethyl Ester (VMA-d3 EE) is a derivative of Vanillylmandelic Acid (VMA), a metabolite of dopamine and norepinephrine. The "d3" refers to the presence of three deuterium atoms, a stable isotope of hydrogen, incorporated into the molecule. This isotopic substitution is a common technique used in scientific research, particularly mass spectrometry analysis [].
Internal Standard for VMA Measurement
VMA is a biomarker used in the diagnosis and monitoring of several conditions, including neuroblastoma, a childhood cancer arising from nerve tissue []. Isotope-labeled internal standards, like VMA-d3 EE, are crucial for accurate quantification of VMA in biological samples during mass spectrometry analysis []. The deutérium atoms in VMA-d3 EE cause a slight shift in mass compared to natural VMA, allowing researchers to distinguish between the analyte (VMA) and potential interferences from the sample matrix. This improves the accuracy and precision of VMA measurements [].
Metabolic Studies
VMA-d3 EE can be used to trace the metabolic pathway of dopamine and norepinephrine. By administering VMA-d3 EE to a biological system and measuring the appearance of labeled metabolites, researchers can gain insights into the activity of enzymes involved in dopamine and norepinephrine metabolism []. This information can be valuable for understanding the physiology and pathophysiology of various diseases.
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